Cas no 1401727-29-4 (5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid)
1401727-29-4 structure
Product Name:5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:1401727-29-4
MF:C5H6N2O3
MW:142.1127409935
CID:2150621
Update Time:2023-08-05
5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
- 5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid
- 2-methyl-3-oxo-1H-pyrazole-5-carboxylic acid
- GJUJIVCZCCXXOX-UHFFFAOYSA-N
- KM0193
- AB62568
- ST24029491
- Y9543
- Z2236735605
- 1-Methyl-2,5-dihydro-5-oxo-1H-pyraz
-
- Inchi: 1S/C5H6N2O3/c1-7-4(8)2-3(6-7)5(9)10/h2,6H,1H3,(H,9,10)
- InChI Key: PEABOOUFKYJUKN-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)NN1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 221
- Topological Polar Surface Area: 69.6
5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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